4-[4-(Tert-butyl)phenyl]-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid

• IUPAC Name: 4-(4-tert-butylphenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid
• InChI: InChI=1S/C20H21ClO3S/c1-20(2,3)14-6-4-13(5-7-14)17(22)12-18(19(23)24)25-16-10-8-15(21)9-11-16/h4-11,18H,12H2,1-3H3,(H,23,24)
• InChI Key: LWFKAUBYCJNQTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)CC(C(=O)O)SC2=CC=C(C=C2)Cl
• Molecular Formula: C20H21ClO3S
• Molecular Weight: 376.9 g/mol

Description

4-[4-(Tert-butyl)phenyl]-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid, also known as BAY 11-7082, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of nuclear factor kappa B (NF-κB) activation, a transcription factor that plays a crucial role in the regulation of immune responses, inflammation, and cell survival.

Scientific Research Applications

Larvicidal and Antimicrobial Activities

Some novel derivatives related to the core structure of the compound have shown promising larvicidal and antimicrobial activities. For instance, triazinone derivatives demonstrated growth inhibition against certain bacterial and fungal pathogens and mosquito larvicidal activity (Kumara et al., 2015).

Chemiluminescence Studies

Research on sulfanyl-substituted bicyclic dioxetanes derived from structurally similar compounds has provided insights into their base-induced chemiluminescence, offering potential applications in analytical chemistry and sensor development (Watanabe et al., 2010).

Coordination Chemistry

The coordination chemistry of dinucleating P2N2S ligands, including compounds with tert-butyl and sulfanyl groups, has been explored for the preparation and characterization of cationic palladium complexes. These complexes have shown potential in catalysis and materials science (Siedle et al., 2007).

Asymmetric Synthesis

A related compound was used in the asymmetric synthesis of (+)-trachyspic acid, highlighting its utility in the development of methods for the synthesis of biologically active molecules (Morokuma et al., 2008).

Molecular Docking and Spectroscopic Studies

Comparative molecular docking and spectroscopic studies on derivatives of 4-oxobutanoic acid have provided valuable information on their structural, electronic, and optical properties, with implications for their use in pharmaceuticals and nonlinear optical materials (Vanasundari et al., 2018).

Synthetic Applications

The synthesis of (thio)substituted 1,3-butadienes and butenynes from compounds bearing tert-butyl groups indicates their utility in organic synthesis and potential applications in material science (Kacmaz, 2019).